N,N-Dimethylthioacetamide
Overview
Description
“N,N-Dimethylthioacetamide” is a chemical compound used as pharmaceutical intermediates . It is a dipolar, aprotic, high-boiling, oily solvent and reagent . It is miscible with water and most oxygen- and nitrogen-containing organic solvents .
Molecular Structure Analysis
The molecular formula of “N,N-Dimethylthioacetamide” is CHNS . Its average mass is 103.186 Da and its monoisotopic mass is 103.045570 Da .
Chemical Reactions Analysis
The decay dynamics of “N,N-Dimethylthioacetamide” after excitation to the S3 (ππ*) state was studied using resonance Raman spectroscopy and complete active space self-consistent field method calculations . The UV-absorption and vibrational spectra were assigned .
Physical And Chemical Properties Analysis
“N,N-Dimethylthioacetamide” has a density of 1.0±0.1 g/cm3, a boiling point of 104.4±23.0 °C at 760 mmHg, and a vapour pressure of 30.8±0.2 mmHg at 25°C . Its enthalpy of vaporization is 34.3±3.0 kJ/mol and its flash point is 17.0±22.6 °C . It has a molar refractivity of 31.6±0.3 cm3 .
Scientific Research Applications
Synthesis of Various Compounds
Similar to its analogs N,N-Dimethylformamide and N,N-Dimethylacetamide, N,N-Dimethylthioacetamide may serve as a multipurpose reagent delivering its own atoms for compound synthesis under different experimental conditions .
Study of Decay Dynamics
Research has been conducted on the decay dynamics of N,N-Dimethylthioacetamide in the S3(ππ*) state using resonance Raman spectroscopy, which could be relevant in photochemistry and photophysics studies .
Surface-Enhanced Raman Spectroscopy (SERS)
It has been used in SERS studies when adsorbed on metal surfaces like Ag and Cu, which could be significant in materials science for studying surface interactions .
Safety and Hazards
Mechanism of Action
Mode of Action
It has been suggested that dmta may interact with its targets to suppress the secretion of proinflammatory cytokines . This interaction could result in changes to cellular processes and responses, potentially leading to anti-inflammatory effects .
Biochemical Pathways
DMTA may affect various biochemical pathways. One potential pathway is the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway . DMTA may inhibit the degradation of nuclear factor of kappa light polypeptide gene enhancer in B cell inhibitor a (IκBα), which could lead to the suppression of proinflammatory cytokines .
Pharmacokinetics
A study on a similar compound, n,n-dimethyltryptamine (dmt), showed that dmt has a rapid onset and short duration of action, suggesting that dmta may have similar pharmacokinetic properties .
Result of Action
Based on its potential anti-inflammatory effects, dmta could potentially reduce inflammation and associated symptoms .
properties
IUPAC Name |
N,N-dimethylethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NS/c1-4(6)5(2)3/h1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKNQXZAHNDFIQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=S)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6060892 |
Source
|
| Record name | Ethanethioamide, N,N-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6060892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethylthioacetamide | |
CAS RN |
631-67-4 |
Source
|
| Record name | N,N-Dimethylethanethioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=631-67-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanethioamide, N,N-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000631674 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanethioamide, N,N-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanethioamide, N,N-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6060892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-Dimethylthioacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
